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Compound of Interest
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Cat. No.: B15552252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
AMCA-X SE (Aminomethylcoumarin Acetate, Succinimidyl Ester) is a blue fluorescent dye

widely utilized for the covalent labeling of proteins and other biomolecules.[1][2] Its utility in

tracking protein localization stems from its bright fluorescence, high photostability, and a

reactive succinimidyl ester group that efficiently forms stable amide bonds with primary amines,

such as the lysine residues on the surface of proteins.[1] The "X" in AMCA-X SE refers to a

seven-atom aminohexanoyl spacer that separates the fluorophore from the reactive group,

which can reduce the likelihood of quenching that may occur upon conjugation.

The blue fluorescence of AMCA-X SE, with an excitation maximum around 354 nm and an

emission maximum around 442 nm, makes it an ideal candidate for multicolor imaging

experiments, as its spectral properties have minimal overlap with commonly used green and

red fluorophores.[1] This allows for the simultaneous visualization of multiple cellular

components, providing a more comprehensive understanding of protein co-localization and

interaction.

A key application of AMCA-X SE is in the study of protein translocation, a fundamental process

in many cellular signaling pathways. Upon receiving a specific stimulus, many proteins move

from one subcellular compartment to another to carry out their function. By labeling a protein of

interest with AMCA-X SE, researchers can visualize and quantify its movement in real-time or

in fixed cells, providing critical insights into the dynamics of cellular signaling.
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Quantitative Data
A summary of the key photophysical and chemical properties of AMCA-X SE is presented

below for easy reference and comparison.

Property Value Reference

Excitation Maximum (λex) ~354 nm [1]

Emission Maximum (λem) ~442 nm [1]

Molar Extinction Coefficient (ε) ~19,000 cm⁻¹M⁻¹ [3]

Fluorescence Quantum Yield

(Φf)
0.91 [4]

Photostability
High resistance to

photobleaching
[3][5][6][7][8]

Reactive Group Succinimidyl Ester (SE) [1]

Reacts With
Primary amines (e.g., lysine

residues)
[1]

Molecular Weight 443.45 g/mol

Signaling Pathway Example: Protein Kinase C (PKC)
Translocation
A classic example of stimulus-induced protein translocation is the activation of Protein Kinase C

(PKC). In its inactive state, conventional PKC isoforms (e.g., PKCα, β, γ) reside in the

cytoplasm.[9][10] Upon stimulation by agonists that activate the phospholipase C (PLC)

pathway, diacylglycerol (DAG) is produced and intracellular calcium levels rise.[9][10] These

second messengers trigger the translocation of PKC to the plasma membrane, where it

becomes active and phosphorylates its downstream targets.[9][11] Phorbol esters, such as TPA

(12-O-tetradecanoylphorbol-13-acetate), are potent tumor promoters that mimic DAG and can

directly induce PKC translocation and activation.[12][13][14][15]
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Start

Prepare Protein Solution
(2-10 mg/mL in pH 8.3-9.0 buffer)

Prepare AMCA-X SE Stock
(10 mg/mL in DMSO)

Mix Protein and Dye
(Incubate 1 hr at RT, in dark)

Purify Labeled Protein
(Size-Exclusion Chromatography)

Analyze Degree of Labeling
(Spectrophotometry)

Store Labeled Protein
(4°C or -20°C, in dark)

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Culture Cells on Coverslips

Stimulate with Agonist (e.g., TPA)

Fix and Permeabilize Cells

Immunostain for Target Protein (e.g., PKC)

Stain with AMCA-X SE

Fluorescence Microscopy Imaging

Analyze Protein Localization

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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